![molecular formula C15H13ClN2O3S B2989075 (E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)thiazolidine-2,4-dione CAS No. 1799260-52-8](/img/structure/B2989075.png)
(E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)thiazolidine-2,4-dione is a molecule that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thiazolidinedione derivative that possesses anti-inflammatory, anti-tumor, and anti-diabetic properties.
Scientific Research Applications
Microwave-Assisted Synthesis and Pharmacological Evaluation
Compounds similar to "(E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)thiazolidine-2,4-dione" have been synthesized using microwave-assisted methods. These compounds, including azetidinones and thiazolidinones, exhibit pharmacological activities, specifically antibacterial and antifungal properties. Microwave-assisted synthesis offers a rapid and efficient approach to obtaining these compounds, highlighting their potential in developing new antimicrobial agents (Mistry & Desai, 2006).
Inflammatory Diseases Treatment
Derivatives based on the thiazolidine-2,4-dione moiety, including structures similar to the query compound, have been synthesized and evaluated for their efficacy in treating inflammatory diseases. One particular derivative showed significant inhibitory potency against nitric oxide (NO) production, inducible nitric oxide synthase (iNOS) activity, and prostaglandin E2 (PGE2) production, making it superior to the commercial anti-inflammatory drug indomethacin. This research underscores the compound's potential in developing new treatments for inflammatory conditions (Ma et al., 2011).
Antibacterial Activity of Thiazolidine-2,4-dione-Based Hybrids
A series of thiazolidine-2,4-dione-based chlorophenylthiosemicarbazone hybrids have been synthesized and evaluated for their antibacterial activity. These compounds displayed minimum inhibitory concentrations (MIC) values indicating significant activity against both Gram-positive and Gram-negative bacteria. The research suggests potential applications of these compounds in combating bacterial infections (Trotsko et al., 2018).
Anticancer and Anti-inflammatory Activities
Compounds structurally related to the query compound have been designed and synthesized for in vitro evaluation against breast cancer cell lines and inflammatory activities. One such compound demonstrated cytotoxic effects with an IC50 value, highlighting its potential as a therapeutic agent in treating cancer and inflammation (Uwabagira & Sarojini, 2019).
properties
IUPAC Name |
3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O3S/c16-12-4-2-1-3-10(12)5-6-13(19)17-7-11(8-17)18-14(20)9-22-15(18)21/h1-6,11H,7-9H2/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISACRTIZORZPLG-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C=CC2=CC=CC=C2Cl)N3C(=O)CSC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(CN1C(=O)/C=C/C2=CC=CC=C2Cl)N3C(=O)CSC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)thiazolidine-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.